Cas no 885270-33-7 (Benzeneethanamine,3-chloro-N-(4-fluorophenyl)-)

• Product Name: Benzeneethanamine,3-chloro-N-(4-fluorophenyl)-
• CAS No: 885270-33-7
• MF: C₁₄H₁₃ClFN
• MW: 249.711126089096
• MDL: MFCD04114489
• CID: 710719
• PubChem ID: 76852079
• Update Time: 2025-04-19

Benzeneethanamine,3-chloro-N-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine,3-chloro-N-(4-fluorophenyl)-
• [2-(3-CHLORO-PHENYL)-ETHYL]-(4-FLUORO-PHENYL)-AMINE
• N-(3-Chlorophenethyl)-4-fluoroaniline
• N-[2-(3-Chlorophenyl)ethyl]-4-fluoroaniline
• SB39365
• 885270-33-7
• [2-(3-Chlorophenyl)ethyl]-(4-fluorophenyl)amine
• DB-353730

• MDL： MFCD04114489
• Inchi： 1S/C14H13ClFN/c15-12-3-1-2-11(10-12)8-9-17-14-6-4-13(16)5-7-14/h1-7,10,17H,8-9H2
• InChI Key： LSYDYNOCGKMHEN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CCNC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 249.07200
• Monoisotopic Mass: 249.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2
• XLogP3: 4.6

Experimental Properties

• PSA: 12.03000
• LogP: 4.20670